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Compound of Interest

Compound Name: N-Nitrosonortriptyline-d3

Cat. No.: B15557478

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed explanation of the information presented on a

Certificate of Analysis (CoA) for the deuterated internal standard, N-Nitrosonortriptyline-d3.

Understanding the data and experimental protocols outlined in a CoA is critical for ensuring the

quality, accuracy, and reliability of research and analytical results in the fields of pharmaceutical

development, metabolic studies, and toxicology.

Understanding the Certificate of Analysis
A Certificate of Analysis is a formal document that confirms a specific batch of a product meets

its predetermined specifications.[1][2] It provides a comprehensive summary of the quality

control testing performed on the material, offering transparency and assurance to the end-user.

[1][2] For a reference standard like N-Nitrosonortriptyline-d3, the CoA is a critical document

that validates its identity, purity, and concentration.

Key Information on the Certificate of Analysis
A typical Certificate of Analysis for N-Nitrosonortriptyline-d3 will be structured into several key

sections, each providing vital information about the product. The following tables summarize
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the quantitative data that would be presented.

Table 1: Product Identification
Parameter Example Data Description

Product Name N-Nitrosonortriptyline-d3
The common chemical name

of the substance.

Catalogue Number TRC-N785966 (Example)

A unique identifier assigned by

the supplier for product

tracking.

Lot Number B-12345
A specific batch identifier,

crucial for traceability.

CAS Number Not Available

The Chemical Abstracts

Service registry number. Note:

A CAS number may not be

assigned for some deuterated

compounds.

Molecular Formula C₁₉H₁₇D₃N₂O

The elemental composition of

the molecule, indicating the

presence of three deuterium

atoms.[3]

Molecular Weight 295.41 g/mol

The mass of one mole of the

substance, calculated based

on the specific isotopic

composition.[4]

Chemical Structure Provided as an image
A 2D representation of the

molecular structure.

Table 2: Physical and Chemical Properties
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Parameter Example Data Description

Appearance Pale yellow solid

A visual description of the

physical state and color of the

substance.

Solubility
Soluble in Methanol,

Acetonitrile

Information on suitable

solvents for preparing

solutions.

Storage Conditions -20°C, protect from light

Recommended conditions to

ensure the stability and

integrity of the compound over

time.

Table 3: Analytical Data
Test Method Specification Result

Purity (HPLC) HPLC-UV ≥ 95.0% 99.8%

Identity (¹H NMR)
Nuclear Magnetic

Resonance
Conforms to structure Conforms

Identity (Mass Spec) LC-MS/MS Conforms to structure Conforms

Mass (m/z)
High-Resolution Mass

Spectrometry
296.1837 [M+H]⁺ 296.1841 [M+H]⁺

Isotopic Purity Mass Spectrometry ≥ 98% 99.5%

Residual Solvents GC-HS As per USP <467> Complies

Water Content Karl Fischer Titration ≤ 0.5% 0.1%

Experimental Protocols
The analytical results presented on a Certificate of Analysis are generated through rigorous

experimental procedures. The following sections detail the methodologies for the key

experiments cited.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of pharmaceutical compounds. It separates components in a mixture based on their

differential interactions with a stationary phase and a mobile phase.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is

commonly used.

Mobile Phase: A gradient elution is often employed, starting with a higher proportion of a

weaker solvent (e.g., water with 0.1% formic acid) and gradually increasing the concentration

of a stronger organic solvent (e.g., acetonitrile or methanol).

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: The UV detector is set to a wavelength where the analyte has maximum

absorbance, often around 240 nm for this class of compounds.

Sample Preparation: A known concentration of the N-Nitrosonortriptyline-d3 standard is

dissolved in a suitable solvent (e.g., methanol) and injected into the HPLC system.

Data Analysis: The purity is calculated by dividing the area of the main peak corresponding

to N-Nitrosonortriptyline-d3 by the total area of all peaks in the chromatogram, expressed

as a percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity Confirmation
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that

provides detailed information about the molecular structure of a compound, confirming its

identity.
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Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: The N-Nitrosonortriptyline-d3 sample is dissolved in a deuterated

solvent (e.g., Chloroform-d, Methanol-d4).

Experiment: A proton (¹H) NMR spectrum is acquired.

Data Analysis: The resulting spectrum is analyzed for chemical shifts, signal integrations,

and coupling patterns. The absence of a signal corresponding to the N-methyl protons and

the presence of signals consistent with the rest of the nortriptyline backbone and the nitroso

group confirm the identity of the compound. The deuterated methyl group will not produce a

signal in the ¹H NMR spectrum, which is a key indicator of successful deuteration.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ions. It is used to confirm the molecular weight and isotopic purity of N-Nitrosonortriptyline-
d3.

Methodology:

Instrumentation: A Liquid Chromatography-Tandem Mass Spectrometer (LC-MS/MS) is often

used for this analysis.[5]

Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization

(APCI) in positive ion mode is typically employed.[5]

Mass Analyzer: A high-resolution mass analyzer, such as a time-of-flight (TOF) or Orbitrap, is

used to obtain an accurate mass measurement.

Data Analysis:

Identity Confirmation: The mass spectrum will show a prominent ion corresponding to the

protonated molecule ([M+H]⁺). The measured mass is compared to the theoretical exact

mass of N-Nitrosonortriptyline-d3 to confirm its identity.
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Isotopic Purity: The relative intensities of the ions corresponding to the deuterated (d3)

and non-deuterated (d0) forms of the molecule are measured. The isotopic purity is

calculated as the percentage of the d3 form relative to the sum of all isotopic forms.

Visualizing Workflows and Relationships
Diagrams are essential for visualizing complex processes and relationships. The following

sections provide Graphviz diagrams to illustrate key aspects of the Certificate of Analysis and

the analytical workflow.

Certificate of Analysis Data Flow
This diagram illustrates the flow of information from the chemical batch to the final Certificate of

Analysis.

Production

Quality Control Testing

Documentation
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Identity (NMR)
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Click to download full resolution via product page

Caption: Data flow from production to the final Certificate of Analysis.
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Analytical Workflow for Purity and Identity
This diagram outlines the typical workflow for analyzing a batch of N-Nitrosonortriptyline-d3
to determine its purity and confirm its identity.
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Caption: Workflow for the analysis of N-Nitrosonortriptyline-d3.
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This diagram illustrates the relationship between N-Nitrosonortriptyline-d3 and its non-

deuterated counterpart, which is often used as an analytical standard.
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Caption: Relationship between the parent drug, analyte, and internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557478/docs#n-nitrosonortriptyline-d3-a-
comprehensive-guide-to-its-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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